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Compound of Interest

Compound Name: TS-021

Cat. No.: B1682025 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction TS-021 (also known as AVZO-021) is a potent and selective inhibitor of Cyclin-

Dependent Kinase 2 (CDK2), a key regulator of cell cycle progression.[1][2] Deregulation of the

CDK2 pathway is implicated in various cancers, including hormone receptor-positive

(HR+)/HER2- breast cancer and tumors with Cyclin E1 (CCNE1) amplification.[1][2] Verifying

that a drug candidate like TS-021 directly interacts with its intended target within a cellular

context is a critical step in drug discovery. This process, known as target engagement, provides

crucial evidence for the mechanism of action and helps correlate biochemical potency with

cellular and physiological effects.[3]

This document provides detailed protocols and application notes for three widely used

techniques to measure the target engagement of TS-021 with CDK2: the Cellular Thermal Shift

Assay (CETSA), Photoaffinity Labeling (PAL), and biochemical kinase assays.

Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful method for assessing target engagement in intact cells or tissue samples.

[4] The principle is based on the ligand-induced thermal stabilization of the target protein.[5][6]

When TS-021 binds to CDK2, the resulting protein-ligand complex becomes more resistant to

thermal denaturation. By heating cell lysates at various temperatures, one can quantify the

amount of soluble (non-denatured) CDK2 remaining. An increase in the melting temperature

(Tm) of CDK2 in the presence of TS-021 is direct evidence of target engagement.[7]
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CETSA Experimental Workflow
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Cell Culture & Treatment

Heat Shock

Lysis & Fractionation

Detection & Analysis

1. Culture cells to
 desired confluency

2. Treat cells with TS-021
 or Vehicle (DMSO)

3. Incubate to allow
 compound entry and binding

4. Harvest and resuspend
 cells in PBS

5. Aliquot cell suspension

6. Heat aliquots at a range
 of temperatures (e.g., 40-70°C)

7. Lyse cells
 (e.g., freeze-thaw cycles)

8. Separate soluble vs.
 precipitated proteins via

 centrifugation

9. Collect supernatant
 (soluble fraction)

10. Quantify soluble CDK2
 (Western Blot, ELISA, etc.)

11. Plot data and determine
 thermal shift (ΔTm)
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Probe Incubation

Covalent Crosslinking

Enrichment & Detection

1. Synthesize PAL probe
 (TS-021 + Photoreactive Group + Tag)

2. Incubate live cells or lysate
 with the PAL probe

3. Irradiate with UV light
 (e.g., 365 nm) to activate

 photoreactive group

4. Covalent bond forms between
 probe and target protein (CDK2)

5. Lyse cells (if applicable)

6. 'Click' chemistry to attach
 reporter (if using alkyne tag)

7. Enrich probe-protein adducts
 using affinity resin (e.g., Streptavidin beads)

8. Identify target protein via
 Western Blot or Mass Spectrometry
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Direct Binding Assays

Functional / Indirect Assays

CETSA
(Measures thermal stabilization

 due to binding in situ)

Photoaffinity Labeling
(Covalently captures direct

 physical interaction)

Biochemical Assay
(Measures inhibition of

 target's enzymatic activity)

Phenotypic Assay
(Measures downstream cellular
 effects, e.g., cell cycle arrest)

TS-021 binds
 to CDK2

CDK2 activity
 is inhibited

leads to

Cellular effect
 is observed

leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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